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Compound of Interest

Compound Name: Triflusal

Cat. No.: B1683033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Triflusal in
various in vitro experimental settings. The information is intended to guide researchers in

accurately preparing Triflusal solutions and applying them to common assays for studying

platelet aggregation, inflammation, and cell signaling pathways.

Physicochemical and Solubility Data of Triflusal
Triflusal is a platelet aggregation inhibitor that is structurally related to salicylates. For in vitro

studies, it is crucial to understand its physical and chemical properties to ensure proper

handling and solution preparation.
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Property Value Source

Molecular Formula C₁₀H₇F₃O₄ [1]

Molecular Weight 248.16 g/mol [1]

Appearance Crystalline solid [1]

Melting Point 114-117 °C [1]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Dimethylformamide

(DMF), and Ethanol (approx.

30 mg/mL in each)

[1]

Storage (Solid) -20°C [1]

Stability (Solid) ≥ 4 years at -20°C [1]

Preparation of Triflusal Stock and Working
Solutions
Accurate preparation of Triflusal solutions is critical for obtaining reproducible results in in vitro

assays. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions

due to its high solubilizing capacity for Triflusal and compatibility with most cell culture media

at low final concentrations.

Materials
Triflusal powder

Anhydrous, sterile-filtered Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile cell culture medium or appropriate assay buffer
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Protocol for Preparing a 10 mM Triflusal Stock Solution
in DMSO

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves when handling Triflusal powder and DMSO.

Weighing Triflusal: Accurately weigh 2.48 mg of Triflusal powder and transfer it to a sterile

microcentrifuge tube.

Adding Solvent: Add 1 mL of sterile DMSO to the tube containing the Triflusal powder.

Dissolution: Vortex the tube vigorously for 1-2 minutes until the Triflusal is completely

dissolved. A brief sonication or gentle warming in a 37°C water bath can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Storage of Stock Solution: Aliquot the 10 mM stock solution into smaller, single-use volumes

in sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).

Preparation of Working Solutions
Prepare working solutions by diluting the 10 mM stock solution in the appropriate sterile cell

culture medium or assay buffer immediately before use.

Serial Dilutions: It is recommended to perform serial dilutions to achieve the desired final

concentration accurately.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium or assay buffer is kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A

vehicle control (medium or buffer with the same final concentration of DMSO) should be

included in all experiments.
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Workflow for Triflusal Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh 2.48 mg Triflusal

Add 1 mL Sterile DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

For Experiment

Serially Dilute in Media/Buffer

Use Immediately in Assay
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Simplified Signaling Pathway of Triflusal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Triflusal in In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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